Cas no 80859-00-3 (6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 80859-00-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD08669474
• CID: 707850
• PubChem ID: 12790795
• Update Time: 2025-10-29

6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-6-hydroxy-
• 1,2,3,4-tetrahydro-6-hydroxy-1-Naphthalenecarboxylic acid
• 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylicacid,1,2,3,4-tetrahydro-6-hydroxy
• 6-hydroxy-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid
• 1,2,3,4-Tetrahydro-6-hydroxy-1-naphthalenecarboxylic acid (ACI)
• 1-Naphthoic acid, 1,2,3,4-tetrahydro-6-hydroxy- (6CI)

• MDL： MFCD08669474
• Inchi： 1S/C11H12O3/c12-8-4-5-9-7(6-8)2-1-3-10(9)11(13)14/h4-6,10,12H,1-3H2,(H,13,14)
• InChI Key： HRGTXAMFYKFAPI-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC2C1=CC=C(C=2)O)O

Computed Properties

• Exact Mass: 192.07900

Experimental Properties

• PSA: 57.53000
• LogP: 1.89670

Additional information on 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

6-Hydroxy-1,2,3,4-Tetrahydronaphthalene-1-Carboxylic Acid (CAS 80859-00-3): Properties, Applications, and Market Insights

6-Hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS 80859-00-3) is a specialized organic compound with a unique structural framework that combines a hydroxyl group and a carboxylic acid functionality on a partially hydrogenated naphthalene ring. This tetralin derivative has garnered significant attention in pharmaceutical and fine chemical research due to its versatile chemical properties and potential applications. The compound's molecular formula is C₁₁H₁₂O₃, with a molecular weight of 192.21 g/mol, making it an interesting target for synthetic chemists and material scientists alike.

The 6-hydroxy-tetralin-carboxylic acid structure exhibits both aromatic and aliphatic characteristics, which contribute to its unique reactivity profile. Researchers have explored its use as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical compounds. The presence of both hydroxyl and carboxyl groups allows for multiple modification possibilities, making it a valuable intermediate in organic synthesis. Recent studies have focused on its potential as a precursor for biologically active compounds, with particular interest in its application for neurological and cardiovascular research.

From a chemical perspective, 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid demonstrates interesting solubility properties. It shows moderate solubility in polar organic solvents such as methanol and ethanol, while having limited solubility in water. This behavior makes it particularly useful in certain synthetic applications where controlled solubility is required. The compound's melting point typically ranges between 180-185°C, and its stability under various conditions has been the subject of several structure-activity relationship studies in recent years.

The synthesis of CAS 80859-00-3 typically involves multi-step organic transformations starting from readily available naphthalene derivatives. Modern synthetic approaches often employ catalytic hydrogenation methods to achieve the partially saturated tetrahydronaphthalene core, followed by selective functionalization to introduce the hydroxyl and carboxyl groups. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes for this compound, addressing growing concerns about environmental impact in chemical manufacturing.

In pharmaceutical research, 6-hydroxy-tetralin-1-carboxylic acid has shown promise as a scaffold for drug development. Its structural similarity to certain neurotransmitter precursors has made it a subject of interest in neurological disorder research. Additionally, the compound's potential as a chiral building block has been explored in asymmetric synthesis, particularly for the preparation of enantiomerically pure pharmaceutical intermediates. These applications align with current trends in personalized medicine and targeted drug delivery systems.

The market for 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has seen steady growth in recent years, driven by increasing demand from the pharmaceutical and biotechnology sectors. As research into small molecule therapeutics continues to expand, the need for specialized intermediates like this compound is expected to rise. Current market analysis suggests particular growth in regions with strong pharmaceutical manufacturing capabilities, including North America, Europe, and parts of Asia. Quality standards for this material typically require high purity levels (>98%), with strict control over impurities that could affect downstream applications.

From a safety perspective, 6-hydroxy-tetrahydronaphthalene carboxylic acid requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment should be used when working with the compound in powder or solution form. Material safety data sheets (MSDS) provide detailed handling instructions, including recommendations for storage in cool, dry conditions away from strong oxidizers. These safety considerations are particularly important given the compound's use in research settings where purity and consistency are paramount.

Recent scientific literature has highlighted several innovative applications for CAS 80859-00-3. These include its use in the development of novel fluorescence probes for biological imaging, as well as its incorporation into advanced polymer systems with unique optical properties. The compound's structural features make it suitable for creating materials with specific electronic characteristics, opening possibilities in organic electronics and sensor technologies. These emerging applications demonstrate the compound's versatility beyond its traditional uses in pharmaceutical synthesis.

Quality control of 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Recent advancements in analytical chemistry have enabled more precise characterization of this material, including the detection and quantification of potential stereoisomers that may form during synthesis. This level of analytical rigor reflects the compound's importance in high-value applications where consistency and purity are critical.

Looking to the future, research into tetralin-based carboxylic acids like this compound is expected to continue expanding. Current trends in drug discovery, particularly the search for novel central nervous system therapeutics, may drive further investigation of this chemical scaffold. Additionally, the growing field of sustainable chemistry is likely to influence how this compound is synthesized and utilized, with emphasis on greener synthetic routes and more efficient production methods. These developments align with broader industry shifts toward environmentally conscious chemical manufacturing.

For researchers and manufacturers working with 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, staying informed about regulatory aspects is crucial. While the compound itself is not heavily regulated, its potential pharmaceutical applications mean that compliance with good manufacturing practices (GMP) may be required for certain uses. Documentation of synthesis pathways, impurity profiles, and stability data becomes increasingly important as the compound moves toward potential clinical applications. These considerations reflect the evolving landscape of chemical research and development.

In conclusion, 6-hydroxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS 80859-00-3) represents an important intermediate in modern chemical research and pharmaceutical development. Its unique structural features, combined with versatile reactivity, make it valuable for numerous applications ranging from drug discovery to materials science. As research continues to uncover new potential uses for this tetralin derivative, its significance in scientific and industrial contexts is likely to grow, supported by advancements in synthetic methodology and analytical characterization techniques.